Cas no 897387-50-7 (2,4(1H,3H)-Pyrimidinedione, 5-[[(phenylmethyl)amino]methyl]-)

2,4(1H,3H)-Pyrimidinedione, 5-[[(phenylmethyl)amino]methyl]- structure
897387-50-7 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-[[(phenylmethyl)amino]methyl]-
CAS No:897387-50-7
MF:C12H13N3O2
MW:231.250522375107
CID:1944027
PubChem ID:11622748
Update Time:2025-04-21

2,4(1H,3H)-Pyrimidinedione, 5-[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-[[(phenylmethyl)amino]methyl]-
    • 5-(benzylaminomethyl)uracil
    • DA-38487
    • 897387-50-7
    • Inchi: 1S/C12H13N3O2/c16-11-10(8-14-12(17)15-11)7-13-6-9-4-2-1-3-5-9/h1-5,8,13H,6-7H2,(H2,14,15,16,17)
    • InChI Key: KLBRHONMLXOHOM-UHFFFAOYSA-N
    • SMILES: O=C1C(=CNC(N1)=O)CNCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.100776666Da
  • Monoisotopic Mass: 231.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 70.2Ų
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